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Hydroxy Celecoxib-d4 Hydroxy Celecoxib-d4
Brand Name: Vulcanchem
CAS No.: 1276524-56-1
VCID: VC0030828
InChI: InChI=1S/C17H14F3N3O3S/c18-17(19,20)16-9-15(12-3-1-11(10-24)2-4-12)23(22-16)13-5-7-14(8-6-13)27(21,25)26/h1-9,24H,10H2,(H2,21,25,26)/i5D,6D,7D,8D
SMILES: C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula: C17H14F3N3O3S
Molecular Weight: 401.397

Hydroxy Celecoxib-d4

CAS No.: 1276524-56-1

Reference Standards

VCID: VC0030828

Molecular Formula: C17H14F3N3O3S

Molecular Weight: 401.397

Hydroxy Celecoxib-d4 - 1276524-56-1

CAS No. 1276524-56-1
Product Name Hydroxy Celecoxib-d4
Molecular Formula C17H14F3N3O3S
Molecular Weight 401.397
IUPAC Name 2,3,5,6-tetradeuterio-4-[5-[4-(hydroxymethyl)phenyl]-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
Standard InChI InChI=1S/C17H14F3N3O3S/c18-17(19,20)16-9-15(12-3-1-11(10-24)2-4-12)23(22-16)13-5-7-14(8-6-13)27(21,25)26/h1-9,24H,10H2,(H2,21,25,26)/i5D,6D,7D,8D
Standard InChIKey ICRSYPPLGADZKA-KDWZCNHSSA-N
SMILES C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Synonyms 4-[5-[4-(Hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl](benzene-d4)sulfonamide; _x000B_
Last Modified Aug 20 2021
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